Cas no 1700820-20-7 (2-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]thiazole)

2-[3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]thiazole is a boronic ester derivative featuring a pyrazole-thiazole scaffold, commonly employed in Suzuki-Miyaura cross-coupling reactions. The presence of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group enhances stability and handling under ambient conditions, while the heterocyclic structure offers versatility in constructing complex molecular architectures. This compound is particularly valuable in medicinal chemistry and materials science for its efficient reactivity with aryl halides, enabling the synthesis of biaryl and heteroaryl systems. Its robust stability and compatibility with diverse reaction conditions make it a preferred intermediate for targeted synthetic applications.
2-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]thiazole structure
1700820-20-7 structure
Product Name:2-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]thiazole
CAS No:1700820-20-7
MF:C13H18BN3O2S
MW:291.176921367645
CID:4611657
Update Time:2025-05-25

2-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]thiazole Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-1-(thiazol-2-yl)-1h-pyrazole-4-boronic acid pinacol ester
    • 2-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]thiazole
    • Inchi: 1S/C13H18BN3O2S/c1-9-10(8-17(16-9)11-15-6-7-20-11)14-18-12(2,3)13(4,5)19-14/h6-8H,1-5H3
    • InChI Key: ROQNDSXQMZYKKJ-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1N1C=C(B2OC(C)(C)C(C)(C)O2)C(C)=N1

2-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]thiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM430501-250mg
3-METHYL-1-(THIAZOL-2-YL)-1H-PYRAZOLE-4-BORONIC ACID PINACOL ESTER
1700820-20-7 95%+
250mg
$1312 2022-12-31
Chemenu
CM430501-500mg
3-METHYL-1-(THIAZOL-2-YL)-1H-PYRAZOLE-4-BORONIC ACID PINACOL ESTER
1700820-20-7 95%+
500mg
$1369 2022-12-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBUB503-1G
2-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]thiazole
1700820-20-7 95%
1g
¥ 8,448.00 2023-03-20
Enamine
EN300-392888-0.05g
2-[3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-1,3-thiazole
1700820-20-7 95.0%
0.05g
$332.0 2025-03-16
Enamine
EN300-392888-0.1g
2-[3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-1,3-thiazole
1700820-20-7 95.0%
0.1g
$497.0 2025-03-16
Enamine
EN300-392888-0.25g
2-[3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-1,3-thiazole
1700820-20-7 95.0%
0.25g
$708.0 2025-03-16
Enamine
EN300-392888-0.5g
2-[3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-1,3-thiazole
1700820-20-7 95.0%
0.5g
$1113.0 2025-03-16
Enamine
EN300-392888-1.0g
2-[3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-1,3-thiazole
1700820-20-7 95.0%
1.0g
$1429.0 2025-03-16
Enamine
EN300-392888-2.5g
2-[3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-1,3-thiazole
1700820-20-7 95.0%
2.5g
$2800.0 2025-03-16
Enamine
EN300-392888-5.0g
2-[3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-1,3-thiazole
1700820-20-7 95.0%
5.0g
$4143.0 2025-03-16

Additional information on 2-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]thiazole

Introduction to 2-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]thiazole (CAS No. 1700820-20-7)

2-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]thiazole is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1700820-20-7, is characterized by its intricate molecular structure, which includes a pyrazole ring and a thiazole moiety linked together through a central thiazole-sulfur bridge. The presence of a boronic acid derivative in the structure, specifically 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl, makes it a particularly interesting candidate for further investigation in synthetic chemistry and medicinal applications.

The compound's unique structural features have positioned it as a promising intermediate in the synthesis of more complex molecules. The pyrazole ring is known for its versatility in medicinal chemistry due to its ability to interact with biological targets in multiple ways. In particular, the 3-methyl group on the pyrazole ring enhances its pharmacological potential by influencing its electronic properties and binding affinity. The thiazole component contributes additional pharmacophoric features that are commonly found in biologically active compounds, further increasing the compound's appeal for drug discovery efforts.

Recent advancements in the field of boron-containing compounds have highlighted the significance of boronic acids and their derivatives in medicinal chemistry. Boronic acids are known for their ability to form stable complexes with various biological targets, making them valuable tools in the development of new therapeutic agents. The incorporation of a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group into the molecular framework of 2-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]thiazole not only enhances its synthetic utility but also opens up possibilities for novel drug interactions and mechanisms of action.

In the context of current research trends, this compound has been explored for its potential applications in the development of novel pharmaceuticals. The pyrazol-thiazole scaffold is particularly relevant in the search for new therapeutic agents due to its demonstrated efficacy in various pharmacological assays. Studies have shown that compounds containing this motif exhibit promising activities against a range of biological targets, including enzymes and receptors involved in inflammatory and infectious diseases.

The boronic acid functionality has been extensively studied for its role in targeted drug delivery systems. Boron neutron capture therapy (BNCT) is an emerging area of cancer treatment that leverages the selective accumulation of boron-containing compounds in tumor tissues. The stability and reactivity of boronic acids make them ideal candidates for such applications. In this regard, 2-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]thiazole could serve as a valuable building block for designing new BNCT agents.

Furthermore, the compound's structural complexity suggests potential applications in materials science and nanotechnology. The ability to functionalize both the pyrazole and thiazole rings with various substituents allows for fine-tuning of physical properties such as solubility and thermal stability. These characteristics make the compound suitable for use in advanced materials design and nanocarrier systems.

The synthesis of 2-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan - 2 - yl)pyrazol - 1 - yl]thiazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the boronic acid derivative necessitates careful handling to prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability.

In conclusion,the multifaceted nature of 2-[3-methyl - 4-(4,4,5,5 - tetramethyl - 1,3,2 - dioxaborolan - 2 - yl)pyrazol - 1 - yl]thiazole makes it a compelling subject of study across multiple disciplines. Its unique structural features offer opportunities for innovation in pharmaceuticals、materials science,and nanotechnology。As research continues to uncover new applications for this compound,its significance is likely to grow further,solidifying its place as a key player in modern chemical research。

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.